Cas no 1093261-80-3 (5-chloro-2-ethyl-1H-Imidazole-4-carboxylic acid)

• Product Name: 5-chloro-2-ethyl-1H-Imidazole-4-carboxylic acid
• CAS No: 1093261-80-3
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• CID: 1098556
• PubChem ID: 59451557
• Update Time: 2025-04-20

5-chloro-2-ethyl-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-ethyl-1H-Imidazole-4-carboxylic acid
• 5-chloro-2-ethyl-1H-imidazole-4-carboxylic acid
• DA-37568
• BJAUUOQJNJJSOQ-UHFFFAOYSA-N
• A855731
• SCHEMBL3034374
• 1093261-80-3
• 4-chloro-2-ethyl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C6H7ClN2O2/c1-2-3-8-4(6(10)11)5(7)9-3/h2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： BJAUUOQJNJJSOQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(CC)N1

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų